Cas no 2763756-60-9 (2-Amino-3-[2-(propan-2-yloxy)phenyl]propanoic acid hydrochloride)

• Product Name: 2-Amino-3-[2-(propan-2-yloxy)phenyl]propanoic acid hydrochloride
• CAS No: 2763756-60-9
• MF: C₁₂H₁₈ClNO₃
• MW: 259.729222774506
• CID: 5559412
• PubChem ID: 165997501
• Update Time: 2025-07-18

2-Amino-3-[2-(propan-2-yloxy)phenyl]propanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2763756-60-9
• 2-amino-3-[2-(propan-2-yloxy)phenyl]propanoic acid hydrochloride
• EN300-37367047
• Z5917755225
• 2-Amino-3-[2-(propan-2-yloxy)phenyl]propanoic acid hydrochloride

• Inchi： 1S/C12H17NO3.ClH/c1-8(2)16-11-6-4-3-5-9(11)7-10(13)12(14)15;/h3-6,8,10H,7,13H2,1-2H3,(H,14,15);1H
• InChI Key： HUKYCPUEWZBBPY-UHFFFAOYSA-N
• SMILES： Cl.O(C(C)C)C1C=CC=CC=1CC(C(=O)O)N

Computed Properties

• Exact Mass: 259.0975211g/mol
• Monoisotopic Mass: 259.0975211g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 230
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.6Ų

Additional information on 2-Amino-3-[2-(propan-2-yloxy)phenyl]propanoic acid hydrochloride

Comprehensive Overview of 2-Amino-3-[2-(propan-2-yloxy)phenyl]propanoic acid hydrochloride (CAS No. 2763756-60-9)

2-Amino-3-[2-(propan-2-yloxy)phenyl]propanoic acid hydrochloride is a specialized organic compound with significant potential in pharmaceutical and biochemical research. This compound, identified by its CAS number 2763756-60-9, belongs to the class of amino acid derivatives, which are widely studied for their role in drug development and metabolic pathways. The presence of both amino and carboxylic acid functional groups makes it a versatile building block for synthesizing peptides and other bioactive molecules.

In recent years, the demand for custom amino acid derivatives has surged due to their applications in targeted drug delivery and enzyme inhibition studies. Researchers are particularly interested in compounds like 2-Amino-3-[2-(propan-2-yloxy)phenyl]propanoic acid hydrochloride because of their potential to modulate biological activity. The propan-2-yloxy (isopropoxy) substituent in this molecule enhances its lipophilicity, which can improve membrane permeability—a critical factor in central nervous system (CNS) drug design.

The synthesis of CAS 2763756-60-9 involves multi-step organic reactions, including etherification and amino acid protection/deprotection strategies. These methods are frequently discussed in organic chemistry forums and pharmaceutical patent literature, reflecting the compound's relevance in modern medicinal chemistry. Its hydrochloride salt form ensures better solubility in aqueous systems, a feature highly valued in preclinical formulation studies.

From an SEO perspective, this compound aligns with trending searches such as "non-natural amino acid applications" and "phenylalanine derivatives in drug discovery." These keywords highlight the growing interest in structure-activity relationship (SAR) optimization and bioisosteric replacements in lead compound development. Additionally, the propan-2-yloxy group is often associated with metabolic stability, a hot topic in ADME (Absorption, Distribution, Metabolism, Excretion) research.

Analytical characterization of 2-Amino-3-[2-(propan-2-yloxy)phenyl]propanoic acid hydrochloride typically employs techniques like HPLC, NMR spectroscopy, and mass spectrometry. These methods are essential for verifying purity and structure, especially when the compound is used as a reference standard or intermediate in complex syntheses. The pharmaceutical industry frequently searches for "HPLC methods for amino acid analysis", making this content highly discoverable.

In conclusion, CAS 2763756-60-9 represents a promising candidate for further investigation in peptide-based therapeutics and small-molecule drug design. Its unique structural features and physicochemical properties position it as a valuable tool for researchers exploring new chemical entities (NCEs) and precision medicine approaches. As the scientific community continues to prioritize molecular diversity, compounds like this will remain at the forefront of innovative pharmaceutical research.